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Compound of Interest

Compound Name: STM2457

Cat. No.: B10824027 Get Quote

Essential Safety and Handling Guide for
STM2457
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

METTL3 inhibitor, STM2457. Adherence to these procedures is critical for ensuring laboratory

safety and maintaining experimental integrity.

I. Understanding the Compound: Key Properties
STM2457 is a potent and selective inhibitor of the METTL3-METTL14 methyltransferase

complex.[1][2][3] It is a valuable tool in cancer research, particularly in the study of acute

myeloid leukemia (AML).[2][4][5][6] Below is a summary of its key properties.
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Property Value Source

Molecular Formula C25H28N6O2 [7]

Molecular Weight 444.53 g/mol [7]

CAS Number 2499663-01-1 [1][7]

Appearance White to beige powder [8]

IC50 (METTL3) 16.9 nM [1][2][3]

Binding Affinity (Kd) 1.4 nM [1][2]

Solubility DMSO: >1 mM [1]

II. Hazard Identification and Personal Protective
Equipment (PPE)
STM2457 presents several hazards that necessitate the use of appropriate personal protective

equipment. The primary hazards identified are:

Acute oral toxicity[9]

Skin corrosion/irritation[9]

Serious eye damage/eye irritation[9]

Specific target organ toxicity (single exposure), respiratory tract irritation[9]

The following PPE is mandatory when handling STM2457 to mitigate these risks.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use.[10]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.[10]

Skin and Body Protection Laboratory coat
Should be fully buttoned with

sleeves rolled down.[10]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., chemical fume hood)

Avoid breathing dust or

aerosols.[9]

III. Step-by-Step Handling and Experimental
Protocol
A. Preparation of Stock Solutions

Work Area Preparation: Conduct all weighing and solution preparation in a designated area,

preferably within a chemical fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the required amount of STM2457 powder using an analytical

balance. Avoid generating dust.

Dissolution: STM2457 is soluble in DMSO.[1] Prepare stock solutions by dissolving the

compound in an appropriate volume of high-purity DMSO. Sonication may be used to aid

dissolution.[7]

Storage of Stock Solutions: Store stock solutions at -20°C or -80°C for long-term stability.[6]

B. In Vitro Experimental Use

For cell-based assays, dilute the DMSO stock solution to the desired final concentration in the

appropriate cell culture medium. Be mindful of the final DMSO concentration in your
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experiment, as it can have cytotoxic effects.

IV. Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[9]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[9]

V. Spill and Disposal Plan
A. Spill Containment and Cleanup

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of the powder, carefully sweep up the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean: Decontaminate the spill area with an appropriate solvent (e.g., ethanol) and then

wash with soap and water.
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Dispose: Collect all contaminated materials in a sealed container for proper disposal.

B. Waste Disposal

All waste containing STM2457, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of STM2457 down the

drain or in the regular trash.

VI. Workflow for Safe Handling of STM2457
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Caption: Workflow for the safe handling and disposal of STM2457.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10824027?utm_src=pdf-custom-synthesis
https://www.glpbio.com/stm2457.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7613134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7613134/
https://www.selleckchem.com/products/stm2457.html
https://www.bioworld.com/articles/685521-stm-2457-a-first-in-class-mettl3-inhibitor-with-preclinical-proof-of-concept-in-aml-models?v=preview
https://www.medchemexpress.com/stm2457.html
https://www.medkoo.com/products/47445
https://www.targetmol.com/compound/stm2457
https://www.sigmaaldrich.com/US/en/product/sigma/sml3360
https://www.sigmaaldrich.com/US/en/product/sigma/sml3360
https://file.medchemexpress.com/batch_PDF/HY-134836/STM2457-SDS-MedChemExpress.pdf
https://www.youtube.com/watch?v=wQtJ-PpX_uM
https://www.benchchem.com/product/b10824027#personal-protective-equipment-for-handling-stm2457
https://www.benchchem.com/product/b10824027#personal-protective-equipment-for-handling-stm2457
https://www.benchchem.com/product/b10824027#personal-protective-equipment-for-handling-stm2457
https://www.benchchem.com/product/b10824027#personal-protective-equipment-for-handling-stm2457
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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